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Compound of Interest |

1-(1-chloroethyl)-4-
Compound Name:

methoxybenzene
CAS No.: 1538-89-2
Cat. No.: B1352675

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental procedures for the chlorination of 1-(4-
methoxyphenyl)ethanol to synthesize 1-chloro-1-(4-methoxyphenyl)ethane. Two common and
effective methods are presented: the Appel reaction using triphenylphosphine and carbon
tetrachloride, and a procedure utilizing thionyl chloride. These protocols are intended for use by
qualified professionals in a laboratory setting.

Introduction

The conversion of alcohols to alkyl halides is a fundamental transformation in organic
synthesis, crucial for the preparation of various intermediates in drug discovery and
development. 1-chloro-1-(4-methoxyphenyl)ethane is a valuable building block, and its
synthesis from the readily available 1-(4-methoxyphenyl)ethanol requires a reliable and efficient
chlorination method. The benzylic position of the alcohol makes it susceptible to substitution,
and the methods outlined below provide pathways to achieve this transformation under
different conditions.
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The Appel reaction offers a mild method for converting alcohols to alkyl chlorides using
triphenylphosphine and a carbon tetrahalide.[1][2] The reaction proceeds through an
oxyphosphonium intermediate, which is then displaced by a halide ion in an SN2-type reaction.
[2][3] An alternative, widely used method involves thionyl chloride (SOCIz), which reacts with
alcohols to form an intermediate chlorosulfite that subsequently decomposes to the alkyl
chloride.[4][5]

Data Presentation

Table 1: Reactant and Product Properties

Molar Mass Melting Boiling
Compound Formula Appearance . .
(g/mol) Point (°C) Point (°C)
1-(4-
Colorless 108-110 (5
methoxyphen  CoH1202 152.19 o N/A
liquid mmHg)
yl)ethanol
Triphenylpho ) ]
) CisHisP 262.29 White solid 80-82 377
sphine
Carbon Colorless
_ CCla 153.82 o -22.9 76.7
Tetrachloride liquid
) Colorless to
Thionyl )
) SOCl2 118.97 yellow fuming  -104.5 79
Chloride o
liquid
1-chloro-1-(4- Colorless to
methoxyphen  CoH11CIO 170.63 pale yellow N/A N/A
yl)ethane oil

Table 2: Summary of Reaction Conditions
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Stoichiomet
Chlorinatin ry Temperatur  Reaction
Method Solvent )
g Agent (Alcohol:Re e (°C) Time (h)
agent)
Appel Dichlorometh
PPhs / CCla 1:12:1.2 Otort 2-4
Reaction ane (DCM)
Thionyl Dichlorometh
_ SOCI2 1:1.2 Otort 1-3
Chloride ane (DCM)

Experimental Protocols
Method 1: Appel Reaction

This protocol is adapted from general procedures for the Appel reaction.[4]

Materials:

1-(4-methoxyphenyl)ethanol

o Triphenylphosphine (PPhs)

o Carbon tetrachloride (CCla)

¢ Dichloromethane (DCM), anhydrous

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous sodium sulfate (Na2S0Oa4) or magnesium sulfate (MgSOa)
e Round-bottom flask

e Magnetic stirrer and stir bar

e |ce bath
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e Separatory funnel

e Rotary evaporator

« Silica gel for column chromatography
Procedure:

e To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1-(4-
methoxyphenyl)ethanol (1.0 eq).

» Dissolve the alcohol in anhydrous dichloromethane (DCM).

» Add triphenylphosphine (1.2 eq) to the solution and stir until it dissolves.
e Cool the reaction mixture to 0 °C using an ice bath.

o Slowly add carbon tetrachloride (1.2 eq) dropwise to the cooled solution.

» Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

e Once the reaction is complete, quench the reaction by adding saturated aqueous NaHCOs
solution.

» Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.
o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous Na2SO4 or MgSOa, filter, and concentrate under
reduced pressure using a rotary evaporator.

e The crude product, which contains triphenylphosphine oxide as a major byproduct, can be
purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate mixture).

Method 2: Chlorination with Thionyl Chloride

This protocol is based on general procedures for the chlorination of alcohols using thionyl
chloride.
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Materials:

1-(4-methoxyphenyl)ethanol

e Thionyl chloride (SOCI2)

e Dichloromethane (DCM), anhydrous

o Pyridine (optional, as a base)

o Saturated agueous sodium bicarbonate (NaHCO3s) solution
e Brine (saturated agueous NaCl solution)

e Anhydrous sodium sulfate (Naz2S0Oa4) or magnesium sulfate (MgSOa)
» Round-bottom flask

e Magnetic stirrer and stir bar

* Ice bath

e Dropping funnel

e Separatory funnel

e Rotary evaporator

Procedure:

e In a dry round-bottom flask under an inert atmosphere, dissolve 1-(4-methoxyphenyl)ethanol
(1.0 eq) in anhydrous DCM.

e Cool the solution to 0 °C in an ice bath.

o Slowly add thionyl chloride (1.2 eq) dropwise to the solution using a dropping funnel. A small
amount of pyridine (1.2 eq) can be added to neutralize the HCI generated.
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 Allow the reaction mixture to warm to room temperature and stir for 1-3 hours. Monitor the
reaction progress by TLC.

e Upon completion, carefully quench the reaction by slowly adding it to a stirred, ice-cold
saturated aqueous NaHCOs solution to neutralize excess thionyl chloride and HCI.

o Transfer the mixture to a separatory funnel and separate the layers.
o Extract the aqueous layer with DCM.
o Combine the organic layers, wash with brine, and dry over anhydrous NazSO4 or MgSOea.

« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

e The crude product can be purified by distillation under reduced pressure or by flash column
chromatography on silica gel.

Mandatory Visualizations

Reactants & Reagents
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Caption: Experimental workflow for the chlorination of 1-(4-methoxyphenyl)ethanol.
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Caption: Reaction pathway for chlorination using thionyl chloride.

Safety Precautions

General: All experiments should be conducted in a well-ventilated fume hood. Personal
protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at
all times.

1-(4-methoxyphenyl)ethanol: May cause skin and eye irritation.[6]

Triphenylphosphine: Harmful if swallowed. May cause skin and eye irritation.

Carbon Tetrachloride: Toxic and carcinogenic. Its use is restricted in many regions.[1] If used,
extreme caution must be exercised. Consider using alternative reagents like N-
chlorosuccinimide (NCS) in combination with triphenylphosphine.[3]

Thionyl Chloride: Highly corrosive and toxic. Reacts violently with water to release toxic
gases (HCl and SO3).[5] Handle with extreme care.

Dichloromethane (DCM): Volatile and a suspected carcinogen. Avoid inhalation and skin
contact.

Pyridine: Flammable, harmful if swallowed, and can cause skin and eye irritation.

Always consult the Safety Data Sheet (SDS) for each chemical before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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